Cas no 22567-22-2 (Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5S)-)

• Product Name: Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5S)-
• CAS No: 22567-22-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1410812
• PubChem ID: 443184
• Update Time: 2025-04-20

Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5S)-
• (-)-neodihydrocarveol
• LMPR0102090040
• (1S,2R,4S)-Neo-dihydrocarveol
• SCHEMBL15012431
• DTXSID10332061
• EN300-1196632
• (1R,2S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexanol
• (1R,2S,5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol
• (1R,2S,5S)-5-isopropenyl-2-methylcyclohexanol
• 18675-33-7
• (1R,2S,5S)-2-methyl-5-prop-1-en-2-ylcyclohexan-1-ol
• CHEBI:158
• Q27105266
• (1S,2R,4S)-neodihydrocarveol
• 22567-22-2
• (1S,2R,4S)-p-menth-8-en-2-ol
• DIHYDROCARVEOL(TRANS-AXIAL)

• Inchi： 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3/t8-,9-,10+/m0/s1
• InChI Key： KRCZYMFUWVJCLI-LPEHRKFASA-N
• SMILES： O[C@@H]1C[C@@H](C(=C)C)CC[C@@H]1C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids